Cas no 1159817-09-0 (6-(2-Pyridinyl)-3-pyridazinamine)

• Product name: 6-(2-Pyridinyl)-3-pyridazinamine
• CAS No: 1159817-09-0
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD12032768
• CID: 5044166
• PubChem ID: 23320800

6-(2-Pyridinyl)-3-pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-2-yl)pyridazin-3-amine
• 3-Amino-6-(2-pyridyl)pyridazine
• 6-(2-Pyridinyl)-3-pyridazinamine

• MDL： MFCD12032768
• Inchi： 1S/C9H8N4/c10-9-5-4-8(12-13-9)7-3-1-2-6-11-7/h1-6H,(H2,10,13)
• InChI Key： JEKCQEZCDAWMIR-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(C2=NC=CC=C2)C=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 425.3±30.0 °C at 760 mmHg
• Flash Point: 240.7±11.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(2-Pyridinyl)-3-pyridazinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-(2-Pyridinyl)-3-pyridazinamine

Introduction to 6-(2-Pyridinyl)-3-pyridazinamine (CAS No. 1159817-09-0)

6-(2-Pyridinyl)-3-pyridazinamine, also known by its CAS number 1159817-09-0, is a heterocyclic aromatic amine compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyridazine, a six-membered ring containing two nitrogen atoms at positions 1 and 4, with a pyridine substituent attached at position 6. The presence of the pyridine ring introduces unique electronic properties, making this compound a valuable tool in synthetic chemistry and drug discovery.

The synthesis of 6-(2-Pyridinyl)-3-pyridazinamine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its suitability for research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography, which has provided insights into its molecular geometry and intermolecular interactions.

In terms of chemical properties, 6-(2-Pyridinyl)-3-pyridazinamine exhibits strong electron-donating characteristics due to the conjugation between the pyridine and pyridazine rings. This property makes it an excellent candidate for use in electrochemical applications, such as in the development of new materials for batteries and sensors. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

The biological activity of 6-(2-Pyridinyl)-3-pyridazinamine has also been a focal point of recent research. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of its pharmacokinetics and toxicity profiles.

In conclusion, 6-(2-Pyridinyl)-3-pyridazinamine (CAS No. 1159817-09-0) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.